Cas no 1537286-65-9 (1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}cyclobutane-1-carboxylic acid)

• Product Name: 1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}cyclobutane-1-carboxylic acid
• CAS No: 1537286-65-9
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 6578361
• PubChem ID: 96892566
• Update Time: 2025-05-20

1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}cyclobutane-1-carboxylic acid
• 1537286-65-9
• 1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}cyclobutane-1-carboxylic acid
• EN300-1761397

• Inchi： 1S/C13H14N2O2/c1-15-8-10(9-4-2-7-14-11(9)15)13(12(16)17)5-3-6-13/h2,4,7-8H,3,5-6H2,1H3,(H,16,17)
• InChI Key： DZTNVZXZCSLBGB-UHFFFAOYSA-N
• SMILES： OC(C1(C2=CN(C)C3C2=CC=CN=3)CCC1)=O

Computed Properties

• Exact Mass: 230.105527694g/mol
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}cyclobutane-1-carboxylic acid

Recent Advances in the Study of 1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}cyclobutane-1-carboxylic acid (CAS: 1537286-65-9)

In recent years, the compound 1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}cyclobutane-1-carboxylic acid (CAS: 1537286-65-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolopyridine and cyclobutane carboxylic acid moieties, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other targeted therapies. The compound's structural features make it a valuable scaffold for drug discovery, and recent studies have explored its pharmacological properties, synthetic routes, and biological activities.

One of the key areas of interest in the study of this compound is its role as a building block for kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer, inflammation, and neurodegenerative disorders. Researchers have synthesized derivatives of 1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}cyclobutane-1-carboxylic acid to evaluate their inhibitory effects on specific kinases. Preliminary results indicate that certain derivatives exhibit potent and selective inhibition, making them promising candidates for further development.

The synthetic accessibility of this compound has also been a focus of recent research. Several efficient synthetic routes have been reported, enabling the production of the compound and its derivatives in high yields and purity. These methods often involve multi-step organic transformations, including cyclization and functional group modifications, to achieve the desired structural features. The availability of robust synthetic protocols has facilitated the exploration of structure-activity relationships (SAR) and the optimization of pharmacological properties.

In addition to its potential as a kinase inhibitor, 1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}cyclobutane-1-carboxylic acid has been investigated for its applications in other therapeutic areas. For instance, recent studies have explored its use in the development of anti-inflammatory and antiviral agents. The compound's ability to modulate specific biological pathways has made it a versatile tool for drug discovery, and ongoing research aims to uncover new applications and mechanisms of action.

Despite the promising findings, challenges remain in the development of this compound and its derivatives. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed to translate these discoveries into clinically viable therapies. Researchers are employing advanced techniques, including computational modeling and high-throughput screening, to overcome these hurdles and optimize the compound's therapeutic potential.

In conclusion, 1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}cyclobutane-1-carboxylic acid (CAS: 1537286-65-9) represents a promising scaffold in chemical biology and pharmaceutical research. Its unique structural features, combined with its diverse biological activities, make it a valuable candidate for further investigation. Continued research efforts are expected to yield new insights into its mechanisms of action and expand its applications in drug discovery and development.